Cas no 1196974-02-3 (ent-6alpha,7alpha,12beta,14alpha-tetrahydroxy-19-acetoxy-7beta,20-epoxy-kaur-16-en-15-one)

• Product Name: ent-6alpha,7alpha,12beta,14alpha-tetrahydroxy-19-acetoxy-7beta,20-epoxy-kaur-16-en-15-one
• CAS No: 1196974-02-3
• MF: C₂₂H₃₀O₈
• MW: 422.468807697296
• CID: 2002938
• Update Time: 2025-04-21

ent-6alpha,7alpha,12beta,14alpha-tetrahydroxy-19-acetoxy-7beta,20-epoxy-kaur-16-en-15-one Chemical and Physical Properties

Names and Identifiers

• ent-6alpha,7alpha,12beta,14alpha-tetrahydroxy-19-acetoxy-7beta,20-epoxy-kaur-16-en-15-one
• sinuolatin B
• (-)-Sinuolatin B

• Inchi： 1S/C22H30O8/c1-10-14-12(24)7-13-20-6-4-5-19(3,8-29-11(2)23)15(20)18(27)22(28,30-9-20)21(13,16(10)25)17(14)26/h12-15,17-18,24,26-28H,1,4-9H2,2-3H3
• InChI Key： CNXQTIKXKJRHLQ-UHFFFAOYSA-N
• SMILES： CC(OCC1(C2C3(C4C5(C(=O)C(=C)C(C(C4)O)C5O)C(C2O)(O)OC3)CCC1)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• XLogP3: -0.566000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids